Cas no 7283-96-7 (5-Chlorothiophene-2-carbaldehyde)

• Product Name: 5-Chlorothiophene-2-carbaldehyde
• CAS No: 7283-96-7
• MF: C₅H₃ClOS
• MW: 146.594719171524
• MDL: MFCD00047090
• CID: 47318
• PubChem ID: 81700
• Update Time: 2025-04-18

5-Chlorothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-thiophenecarboxaldehyde
• 5-Chloro-2-thiophenecarboxaldehyde
• 5-Chloro-2-thiophenaldehyde
• 5-Chlorothiophene-2-carboxaldehyde
• 5-chlorothiophene-2-carbaldehyde
• 2-Chloro-5-formylthiophene
• 5-Chloro-2-formylthiophene
• 5-Chlorothiophene-2-aldehyde
• 2-Thiophenecarboxaldehyde, 5-chloro-
• VWYFITBWBRVBSW-UHFFFAOYSA-N
• 5-Chloro-2-thiophene-carboxaldehyde
• PubChem7742
• AKOS000113250
• EN300-26159
• InChI=1/C5H3ClOS/c6-5-2-1-4(3-7)8-5/h1-3
• F1905-7165
• 5-chlorothiophenecarboxaldehyde
• STR06371
• CL1306
• CS-W002227
• PB17085
• C1722
• BP-13183
• SCHEMBL41212
• FT-0620283
• 5-Chloro-2-thiophenecarboxaldehyde, 97%
• NS00037414
• 5-chloro-2thiophenecarboxaldehyde
• AMY23290
• 5-chlorothiophen-2-carbaldehyde
• J-640135
• DPU4RVB7PT
• PS-3576
• 5-chlorothiophen-2 carbaldehyde
• EINECS 230-708-7
• Z220630970
• UNII-DPU4RVB7PT
• 5-Chloro-thiophene-2-carbaldehyde
• 7283-96-7
• GEO-00804
• W-200496
• J-800139
• DTXSID6064614
• 5-Chloro-2-thiophenecarbaldehyde #
• 5-chloro thiophene-2-carboxaldehyde
• BIDD:GT0188
• 5-chlorothiophene-2-carboaldehyde
• AC-23179
• SY005588
• 5-chloro-thiophene-2-carboxaldehyde
• MFCD00047090
• HY-W002227
• 2-chlorothiophene-5-carbaldehyde
• 5-chloro-2-thiophene carboxaldehyde
• 5-Chloro-2-thiophenecarbaldehyde;5-Chloro-2-formylthiophene
• BBL037784
• STL570488
• 5-Chlorothiophene-2-carbaldehyde

• MDL： MFCD00047090
• Inchi： 1S/C5H3ClOS/c6-5-2-1-4(3-7)8-5/h1-3H
• InChI Key： VWYFITBWBRVBSW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)S1

Computed Properties

• Exact Mass: 145.95900
• Monoisotopic Mass: 145.9593136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: Yellow to Brown Liquid
• Density: 1.376 g/mL at 25 °C(lit.)
• Boiling Point: 99 °C/21 mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.604(lit.)
• PSA: 45.31000
• LogP: 2.21400
• Solubility: Insoluble in water
• Vapor Pressure: 0.1±0.4 mmHg at 25°C
• Sensitiveness: Air Sensitive

5-Chlorothiophene-2-carbaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36-S36/37/39-S26-S24
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone